Cas no 2172229-12-6 ((1-propylcyclopropyl)methanesulfonyl fluoride)

• Product Name: (1-propylcyclopropyl)methanesulfonyl fluoride
• CAS No: 2172229-12-6
• MF: C₇H₁₃FO₂S
• MW: 180.240324735641
• CID: 6326621
• PubChem ID: 165505039
• Update Time: 2025-05-21

(1-propylcyclopropyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-propylcyclopropyl)methanesulfonyl fluoride
• 2172229-12-6
• EN300-1450661

• Inchi： 1S/C7H13FO2S/c1-2-3-7(4-5-7)6-11(8,9)10/h2-6H2,1H3
• InChI Key： PNFQOCOYWFHGJB-UHFFFAOYSA-N
• SMILES： S(CC1(CCC)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 180.06202899g/mol
• Monoisotopic Mass: 180.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on (1-propylcyclopropyl)methanesulfonyl fluoride

Introduction to (1-Propylcyclopropyl)Methanesulfonyl Fluoride (CAS No. 2172229-12-6)

(1-Propylcyclopropyl)methanesulfonyl fluoride, identified by the CAS registry number 2172229-12-6, is a specialized chemical compound that has garnered attention in various fields of scientific research. This compound, belonging to the class of sulfonyl fluorides, is characterized by its unique structural features and functional groups, making it a valuable tool in organic synthesis and material science.

The molecular structure of (1-propylcyclopropyl)methanesulfonyl fluoride comprises a cyclopropane ring substituted with a propyl group and a methanesulfonyl fluoride moiety. This combination imparts the compound with distinct chemical properties, including high reactivity and selectivity in certain reactions. Recent studies have highlighted its potential applications in drug discovery, where its ability to act as a bioisostere or a reactive intermediate has been explored extensively.

One of the most notable aspects of this compound is its role in modern organic synthesis. Researchers have utilized (1-propylcyclopropyl)methanesulfonyl fluoride as a key intermediate in the construction of complex molecules, particularly those with strained ring systems. Its cyclopropane ring contributes to the molecule's stability while allowing for diverse reactivity patterns, which are highly desirable in synthetic chemistry.

In the context of materials science, this compound has been investigated for its potential in creating advanced materials with tailored properties. For instance, its sulfonyl fluoride group can participate in nucleophilic substitutions, enabling the formation of novel polymers or hybrid materials with enhanced mechanical and thermal characteristics. These findings underscore the versatility of (1-propylcyclopropyl)methanesulfonyl fluoride across multiple disciplines.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical studies reveal that the cyclopropane ring exerts significant strain on the molecule, which can influence its reactivity and stability under different conditions. Such insights are crucial for optimizing synthetic routes and predicting the behavior of this compound in various chemical environments.

Furthermore, (1-propylcyclopropyl)methanesulfonyl fluoride has been examined for its potential applications in catalysis. Its ability to act as a Lewis acid or a nucleophilic catalyst has been explored in transition metal-catalyzed reactions, where it demonstrates high efficiency and selectivity. These findings suggest that this compound could serve as a valuable catalyst precursor in industrial processes.

In terms of environmental impact, researchers have conducted life cycle assessments to evaluate the sustainability of producing and using this compound. The results indicate that while its synthesis involves energy-intensive steps, efforts to optimize reaction conditions and reduce waste can significantly lower its environmental footprint.

Looking ahead, ongoing research continues to uncover new facets of this compound's chemistry. Collaborative efforts between academic institutions and industry partners are expected to drive further innovations, particularly in areas such as green chemistry and sustainable materials development.